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Compound of Interest

Compound Name:
N-(Amino-PEG2)-N-bis(PEG3-

azide)

Cat. No.: B8114446 Get Quote

Essential Safety and Handling Guide for N-(Amino-
PEG2)-N-bis(PEG3-azide)
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling N-(Amino-PEG2)-N-bis(PEG3-azide). The following

procedures are designed to ensure safe operational use and proper disposal of this chemical.

Chemical Identifier:

Name: N-(Amino-PEG2)-N-bis(PEG3-azide)

CAS Number: 2606952-86-5[1]

Molecular Formula: C22H46N8O8[1][2]

Molecular Weight: 550.65 g/mol [2]

Hazard Identification and Stability Assessment
The Safety Data Sheet (SDS) for N-(Amino-PEG2)-N-bis(PEG3-azide) classifies it as harmful

if swallowed and very toxic to aquatic life with long-lasting effects[2]. As an organic azide, it is

crucial to recognize that this compound is potentially explosive and sensitive to external energy

sources such as light, heat, friction, and pressure[3][4].
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A key indicator of the stability of organic azides is the carbon-to-nitrogen (C/N) ratio. For N-
(Amino-PEG2)-N-bis(PEG3-azide) (C22H46N8O8), the C/N ratio is 2.75. Organic azides with

a C/N ratio between 1 and 3 can be synthesized and isolated but require careful handling. They

should be stored at low temperatures and at concentrations not exceeding 1 M[3][5].

Hazard Class Classification Precautionary Statements

Acute Oral Toxicity Category 4

H302: Harmful if swallowed.

P264, P270, P301+P312,

P330[2]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

P273, P391[2]

Chronic Aquatic Toxicity Category 1

H410: Very toxic to aquatic life

with long lasting effects. P273,

P391[2]

Explosive Potential
Unrated, but inherent to

organic azides

Handle with extreme caution.

Avoid heat, light, friction, and

pressure.[3][4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following protocol is mandatory to ensure the safe handling of N-(Amino-
PEG2)-N-bis(PEG3-azide).

1. Personal Protective Equipment (PPE): A comprehensive PPE setup is the first line of

defense against chemical exposure and accidents.
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Protection Type Required PPE Specifications & Rationale

Eye and Face Protection

Safety goggles and a face

shield, or a full face-piece

respirator[6][7][8].

Protects against splashes and

potential explosions.

Hand Protection
Two pairs of chemical-resistant

gloves (e.g., nitrile)[8][9].

Prevents skin contact; double-

gloving is recommended for

handling hazardous materials.

Body Protection

A flame-resistant lab coat and

a chemical-resistant apron or

gown[7][8].

Provides a barrier against

spills and splashes.

Respiratory Protection

Use in a certified chemical

fume hood is mandatory. A

respirator may be required

based on risk assessment[10]

[11].

Protects against inhalation of

potentially harmful aerosols or

volatile compounds.

Foot Protection
Closed-toe, chemical-resistant

shoes[11].
Protects feet from spills.

2. Engineering Controls:

Chemical Fume Hood: All work with N-(Amino-PEG2)-N-bis(PEG3-azide) must be

conducted in a certified chemical fume hood to minimize inhalation exposure[10].

Blast Shield: A blast shield should be used during reactions and handling due to the

explosive nature of azide compounds[5][10][12].

Ventilation: Ensure adequate ventilation in the laboratory[13].

3. Handling and Storage:

Weighing and Transfer: Use non-metal (plastic or ceramic) spatulas for weighing and

transferring the compound to avoid the formation of shock-sensitive metal azides[4][10][12].
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Solvents: Avoid using halogenated solvents like dichloromethane or chloroform, as they can

form explosively unstable di- and tri-azidomethane[4][10].

Storage: Store the compound at or below room temperature (recommended storage at

-20°C), protected from light, heat, friction, and shock[1][4][5]. Store in a designated, clearly

labeled area away from incompatible materials, especially acids and heavy metals[4][5].

Quantity: Work with the smallest possible quantities and do not scale up reactions without

prior approval from a supervisor[12].

4. Experimental Workflow Diagram:
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Experimental Workflow for N-(Amino-PEG2)-N-bis(PEG3-azide)
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Caption: Workflow for handling N-(Amino-PEG2)-N-bis(PEG3-azide).
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Disposal Plan: Safe Decontamination and Waste
Management
Proper disposal of azide-containing waste is critical to prevent accidents.

1. Waste Segregation:

Azide-containing waste must be collected in a separate, clearly labeled, non-metallic waste

container[3][4][14].

Crucially, do not mix azide waste with acidic waste, as this can generate highly toxic and

explosive hydrazoic acid[3].

Do not dispose of azide solutions down the drain, as this can lead to the formation of

explosive metal azides in the plumbing[10][15][16].

2. Decontamination Procedure:

For small spills within a fume hood, use an absorbent material to contain the spill. Clean the

affected surfaces with a pH-adjusted water solution (pH greater than 9.0)[12].

Collect all contaminated materials (absorbent pads, gloves, etc.) and place them in the

designated azide waste container[12].

3. Chemical Inactivation (for dilute solutions):

Dilute solutions (≤5%) of sodium azide can be deactivated using nitrous acid[10][15]. This

procedure must be performed in a chemical fume hood due to the evolution of nitric oxide.

Place the dilute azide solution in a three-necked flask equipped with a stirrer and a

dropping funnel.

Add a 20% aqueous solution of sodium nitrite (1.5 g of sodium nitrite per gram of sodium

azide) with stirring[15].

Slowly add a 20% aqueous solution of sulfuric acid until the mixture is acidic[15]. This

order of addition is critical to prevent the formation of volatile and poisonous hydrazoic
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acid[15].

Stir until the evolution of nitrogen oxides ceases. Test for excess nitrite with starch-iodide

paper (a blue color indicates completion)[15].

Neutralize the resulting solution to a pH between 6 and 9 before disposal down the drain

with copious amounts of water[15].

4. Final Disposal:

All non-deactivated azide waste is considered hazardous and must be disposed of through

your institution's chemical waste program[3].

Ensure all waste containers are properly labeled with the specific contents, including "azide-

containing waste"[3].

5. Disposal Workflow Diagram:
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Disposal Workflow for Azide-Containing Waste
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Caption: Disposal workflow for azide-containing waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b8114446?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8114446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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